6-(1-Ethoxyvinyl)pyrimidin-4-amine

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 6-(1-ethoxyethenyl)pyrimidin-4-amine
• InChI: InChI=1S/C8H11N3O/c1-3-12-6(2)7-4-8(9)11-5-10-7/h4-5H,2-3H2,1H3,(H2,9,10,11)
• InChI Key: ZFFIWBABZKFNJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=C)C1=CC(=NC=N1)N

Description

6-(1-Ethoxyethenyl)pyrimidin-4-amine is a pyrimidine derivative, which is a class of compounds known for their diverse biological activities and applications in medicinal chemistry Pyrimidines are aromatic heterocyclic compounds containing nitrogen atoms at positions 1 and 3 of the six-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(1-ethoxyethenyl)pyrimidin-4-amine typically involves the reaction of 4-amino-6-chloropyrimidine with tributyl(1-ethoxyvinyl)tin. The reaction is carried out under specific conditions to ensure the formation of the desired product. The reaction mixture is partitioned between ethyl acetate and brine, and the combined organic extracts are dried using sodium sulfate. The product is then purified through chromatography using a methanol/dichloromethane mixture .

Industrial Production Methods

While specific industrial production methods for 6-(1-ethoxyethenyl)pyrimidin-4-amine are not extensively documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using larger reaction vessels, and employing industrial-scale purification techniques to obtain the compound in high yield and purity.

Chemical Reactions Analysis

Types of Reactions

6-(1-Ethoxyethenyl)pyrimidin-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the ethoxyethenyl group or the pyrimidine ring.